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Compound of Interest

Compound Name: ERK2-IN-3

Cat. No.: B12379895 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of chemical compounds are paramount to ensuring a safe and compliant

laboratory environment. This guide provides essential safety and logistical information for the

proper disposal of ERK2-IN-3, a potent inhibitor of ERK2. The following procedures are based

on general best practices for laboratory chemical waste management and are intended to

supplement, not replace, specific institutional protocols and the compound's official Safety Data

Sheet (SDS).

Quantitative Data Summary
A clear understanding of a compound's properties is the first step toward safe handling. The

following table summarizes key quantitative data for ERK2-IN-3.

Property Value Source

Molecular Formula C₂₆H₂₁F₃N₄O [1]

Molecular Weight 462.47 g/mol [1]

CAS Number 1415050-57-5 [1]

Solubility 10 mM in DMSO [1]
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Adherence to a stringent, step-by-step disposal process is critical. The following protocol

outlines the recommended procedure for the disposal of ERK2-IN-3, from initial waste

collection to final handoff for destruction.

Experimental Protocol: Waste Segregation and
Collection

Personal Protective Equipment (PPE): Before handling ERK2-IN-3 waste, ensure

appropriate PPE is worn, including a lab coat, safety goggles, and chemical-resistant gloves.

Waste Identification: All waste containing ERK2-IN-3 must be classified as hazardous

chemical waste. This includes unused stock solutions, contaminated labware (e.g., pipette

tips, tubes, flasks), and any solvent used for rinsing.

Waste Container:

Use a designated, leak-proof, and clearly labeled hazardous waste container. The

container must be compatible with the chemical nature of the waste. For solutions of

ERK2-IN-3 in organic solvents like DMSO, a high-density polyethylene (HDPE) or glass

container is appropriate.

The label should clearly state "Hazardous Waste," the name of the chemical (ERK2-IN-3),

the solvent(s) used, and the approximate concentration and volume.

Segregation:

Do not mix ERK2-IN-3 waste with other incompatible waste streams. For instance, avoid

mixing with strong acids, bases, or oxidizing agents unless the reaction products are

known and deemed safe for co-disposal.

Keep halogenated and non-halogenated solvent wastes in separate containers if required

by your institution's waste management program.

Accumulation:

Store the waste container in a designated satellite accumulation area within the laboratory.
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Keep the container securely closed except when adding waste.

Ensure secondary containment is in place to capture any potential leaks or spills.

Experimental Protocol: Decontamination of Labware
Initial Rinse: Rinse any labware that has come into contact with ERK2-IN-3 with a suitable

solvent (e.g., the solvent used to prepare the solution, such as DMSO, followed by ethanol or

acetone). This first rinseate must be collected and disposed of as hazardous waste.

Secondary Rinse: Perform a second and third rinse with a cleaning solvent or soapy water.

Depending on institutional guidelines, these subsequent rinses may be disposable down the

drain with copious amounts of water, provided the initial hazardous material has been

effectively removed. Always confirm your institution's policy on this matter.

Disposal of Solid Waste: Contaminated solid waste, such as gloves, paper towels, and

pipette tips, should be placed in a designated solid hazardous waste container.

Final Disposal
Arrange for Pickup: Once the waste container is full or has reached its designated

accumulation time limit, arrange for its collection by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal company.

Documentation: Complete all necessary waste disposal forms as required by your institution

and local regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the ERK2-IN-3 disposal procedure.
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Caption: A flowchart outlining the key steps for the proper and safe disposal of ERK2-IN-3.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

ERK2-IN-3, contributing to a secure laboratory environment and minimizing environmental

impact. Always prioritize consulting your institution's specific guidelines and the official Safety

Data Sheet for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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